Cas no 79082-34-1 ((Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid)
79082-34-1 structure
Product Name:(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid
CAS No:79082-34-1
MF:C22H32O4
MW:360.487087249756
CID:2035042
Update Time:2025-04-21
(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid Chemical and Physical Properties
Names and Identifiers
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- (Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid
- 6-Acetoxy-8(17),12,14-labdatrien-19-oic acid
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- Inchi： 1S/C22H32O4/c1-7-14(2)9-10-17-15(3)13-18(26-16(4)23)19-21(17,5)11-8-12-22(19,6)20(24)25/h7,9,17-19H,1,3,8,10-13H2,2,4-6H3,(H,24,25)/b14-9-
- InChI Key： QEGKOTVMJLTBMK-ZROIWOOFSA-N
- SMILES： CC(OC1C2C(CCCC2(C(=O)O)C)(C)C(C/C=C(\C=C)/C)C(=C)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- XLogP3: 5.273
(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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